2-(6-Amino-8-chloropurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
2-(6-Amino-8-chloropurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
8-Chloroadenosine, also known as NSC-354258 and 8-Cl-Ado, is an 5' AMP-activated protein kinase (AMPK) agonist potentially for the treatment of chronic lymphocytic leukemia. 8-Chloroadenosine has shown to deplete ATP and inhibit tumor growth in hematological malignancies as well as in lung and breast cancer cell lines. 8-chloroadenosine activity is associated with inhibition of the mTOR pathway, and that phospho RPS6 and PI3K pathway activation status may determine resistance.
Brand Name:
Vulcanchem
CAS No.:
34408-14-5
VCID:
VC0516417
InChI:
InChI=1S/C10H12ClN5O4/c11-10-15-4-7(12)13-2-14-8(4)16(10)9-6(19)5(18)3(1-17)20-9/h2-3,5-6,9,17-19H,1H2,(H2,12,13,14)/t3-,5-,6-,9-/m1/s1
SMILES:
C1=NC(=C2C(=N1)N(C(=N2)Cl)C3C(C(C(O3)CO)O)O)N
Molecular Formula:
C10H12ClN5O4
Molecular Weight:
301.69 g/mol
2-(6-Amino-8-chloropurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
CAS No.: 34408-14-5
Inhibitors
VCID: VC0516417
Molecular Formula: C10H12ClN5O4
Molecular Weight: 301.69 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 34408-14-5 |
---|---|
Product Name | 2-(6-Amino-8-chloropurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol |
Molecular Formula | C10H12ClN5O4 |
Molecular Weight | 301.69 g/mol |
IUPAC Name | (2R,3R,4S,5R)-2-(6-amino-8-chloropurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol |
Standard InChI | InChI=1S/C10H12ClN5O4/c11-10-15-4-7(12)13-2-14-8(4)16(10)9-6(19)5(18)3(1-17)20-9/h2-3,5-6,9,17-19H,1H2,(H2,12,13,14)/t3-,5-,6-,9-/m1/s1 |
Standard InChIKey | MHDPPLULTMGBSI-UUOKFMHZSA-N |
Isomeric SMILES | C1=NC(=C2C(=N1)N(C(=N2)Cl)[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O)O)N |
SMILES | C1=NC(=C2C(=N1)N(C(=N2)Cl)C3C(C(C(O3)CO)O)O)N |
Canonical SMILES | C1=NC(=C2C(=N1)N(C(=N2)Cl)C3C(C(C(O3)CO)O)O)N |
Appearance | Solid powder |
Description | 8-Chloroadenosine, also known as NSC-354258 and 8-Cl-Ado, is an 5' AMP-activated protein kinase (AMPK) agonist potentially for the treatment of chronic lymphocytic leukemia. 8-Chloroadenosine has shown to deplete ATP and inhibit tumor growth in hematological malignancies as well as in lung and breast cancer cell lines. 8-chloroadenosine activity is associated with inhibition of the mTOR pathway, and that phospho RPS6 and PI3K pathway activation status may determine resistance. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | 8-Chloroadenosine; 8 Chloroadenosine; 8Chloroadenosine; NSC-354258; NSC 354258; NSC354258; 8-Cl-Ado; 8 Cl Ado; 8ClAdo |
Reference | 1: Dicitore A, Grassi ES, Caraglia M, Borghi MO, Gaudenzi G, Hofland LJ, Persani L, Vitale G. The cAMP analogs have potent anti-proliferative effects on medullary thyroid cancer cell lines. Endocrine. 2016 Jan;51(1):101-12. doi: 10.1007/s12020-015-0597-7. PubMed PMID: 25863490. 2: Kearney AY, Fan YH, Giri U, Saigal B, Gandhi V, Heymach JV, Zurita AJ. 8-Chloroadenosine Sensitivity in Renal Cell Carcinoma Is Associated with AMPK Activation and mTOR Pathway Inhibition. PLoS One. 2015 Aug 27;10(8):e0135962. doi: 10.1371/journal.pone.0135962. PubMed PMID: 26313261; PubMed Central PMCID: PMC4552467. 3: Stellrecht CM, Vangapandu HV, Le XF, Mao W, Shentu S. ATP directed agent, 8-chloro-adenosine, induces AMP activated protein kinase activity, leading to autophagic cell death in breast cancer cells. J Hematol Oncol. 2014 Mar 14;7:23. doi: 10.1186/1756-8722-7-23. PubMed PMID: 24628795; PubMed Central PMCID: PMC4007639. 4: Han YY, Zhou Z, Cao JX, Jin YQ, Li SY, Ni JH, An GS, Zhang YX, Jia HT. E2F1-mediated DNA damage is implicated in 8-Cl-adenosine-induced chromosome missegregation and apoptosis in human lung cancer H1299 cells. Mol Cell Biochem. 2013 Dec;384(1-2):187-96. doi: 10.1007/s11010-013-1797-1. PubMed PMID: 24037421. 5: Jiao YY, Wang XQ, Lu WL, Yang ZJ, Zhang Q. A novel approach to improve the pharmacokinetic properties of 8-chloro-adenosine by the dual combination of lipophilic derivatisation and liposome formulation. Eur J Pharm Sci. 2013 Jan 23;48(1-2):249-58. doi: 10.1016/j.ejps.2012.10.026. PubMed PMID: 23159667. 6: Gao WL, Liu H, Li N, Zong MH. Regioselective enzymatic undecylenoylation of 8-chloroadenosine and its analogs with biomass-based 2-methyltetrahydrofuran as solvent. Bioresour Technol. 2012 Aug;118:82-8. doi: 10.1016/j.biortech.2012.04.104. PubMed PMID: 22705510. 7: Duan HY, Cao JX, Qi JJ, Wu GS, Li SY, An GS, Jia HT, Cai WW, Ni JH. E2F1 enhances 8-chloro-adenosine-induced G2/M arrest and apoptosis in A549 and H1299 lung cancer cells. Biochemistry (Mosc). 2012 Mar;77(3):261-9. doi: 10.1134/S0006297912030042. PubMed PMID: 22803943. 8: McBrayer SK, Yarrington M, Qian J, Feng G, Shanmugam M, Gandhi V, Krett NL, Rosen ST. Integrative gene expression profiling reveals G6PD-mediated resistance to RNA-directed nucleoside analogues in B-cell neoplasms. PLoS One. 2012;7(7):e41455. doi: 10.1371/journal.pone.0041455. PubMed PMID: 22848499; PubMed Central PMCID: PMC3407247. 9: Stellrecht CM, Ayres M, Arya R, Gandhi V. A unique RNA-directed nucleoside analog is cytotoxic to breast cancer cells and depletes cyclin E levels. Breast Cancer Res Treat. 2010 Jun;121(2):355-64. doi: 10.1007/s10549-009-0481-3. PubMed PMID: 19641990. 10: Dennison JB, Ayres ML, Kaluarachchi K, Plunkett W, Gandhi V. Intracellular succinylation of 8-chloroadenosine and its effect on fumarate levels. J Biol Chem. 2010 Mar 12;285(11):8022-30. doi: 10.1074/jbc.M109.085803. PubMed PMID: 20064937; PubMed Central PMCID: PMC2832953. 11: Dennison JB, Balakrishnan K, Gandhi V. Preclinical activity of 8-chloroadenosine with mantle cell lymphoma: roles of energy depletion and inhibition of DNA and RNA synthesis. Br J Haematol. 2009 Nov;147(3):297-307. doi: 10.1111/j.1365-2141.2009.07850.x. PubMed PMID: 19709085; PubMed Central PMCID: PMC2778754. 12: Chen LS, Nowak BJ, Ayres ML, Krett NL, Rosen ST, Zhang S, Gandhi V. Inhibition of ATP synthase by chlorinated adenosine analogue. Biochem Pharmacol. 2009 Sep 15;78(6):583-91. doi: 10.1016/j.bcp.2009.05.019. PubMed PMID: 19477165; PubMed Central PMCID: PMC2763632. 13: Jia XZ, Yang SY, Zhou J, Li SY, Ni JH, An GS, Jia HT. Inhibition of CHK1 kinase by Gö6976 converts 8-chloro-adenosine-induced G2/M arrest into S arrest in human myelocytic leukemia K562 cells. Biochem Pharmacol. 2009 Mar 1;77(5):770-80. doi: 10.1016/j.bcp.2008.11.008. PubMed PMID: 19059218. 14: Zhang HJ, Li WJ, Yang SY, Li SY, Ni JH, Jia HT. 8-Chloro-adenosine-induced E2F1 promotes p14ARF gene activation in H1299 cells through displacing Sp1 from multiple overlapping E2F1/Sp1 sites. J Cell Biochem. 2009 Feb 15;106(3):464-72. doi: 10.1002/jcb.22033. PubMed PMID: 19115249. 15: Yang SY, Jia XZ, Feng LY, Li SY, An GS, Ni JH, Jia HT. Inhibition of topoisomerase II by 8-chloro-adenosine triphosphate induces DNA double-stranded breaks in 8-chloro-adenosine-exposed human myelocytic leukemia K562 cells. Biochem Pharmacol. 2009 Feb 1;77(3):433-43. doi: 10.1016/j.bcp.2008.10.022. PubMed PMID: 19014910. 16: Li WJ, Gu YY, Zhang HJ, Zhou J, Jia HT. Induction of p14ARF by E2F1 contributes to 8-chloro-adenosine-induced apoptosis in human lung cancer H1299 cells. Chemotherapy. 2009;55(5):335-43. doi: 10.1159/000230697. PubMed PMID: 19641316. 17: Robinson-White AJ, Hsiao HP, Leitner WW, Greene E, Bauer A, Krett NL, Nesterova M, Stratakis CA. Protein kinase A-independent inhibition of proliferation and induction of apoptosis in human thyroid cancer cells by 8-Cl-adenosine. J Clin Endocrinol Metab. 2008 Mar;93(3):1020-9. PubMed PMID: 18073299; PubMed Central PMCID: PMC2266951. 18: Stellrecht CM, Phillip CJ, Cervantes-Gomez F, Gandhi V. Multiple myeloma cell killing by depletion of the MET receptor tyrosine kinase. Cancer Res. 2007 Oct 15;67(20):9913-20. PubMed PMID: 17942923. 19: Gu YY, Zhang HY, Zhang HJ, Li SY, Ni JH, Jia HT. 8-Chloro-adenosine inhibits growth at least partly by interfering with actin polymerization in cultured human lung cancer cells. Biochem Pharmacol. 2006 Aug 28;72(5):541-50. PubMed PMID: 16844099. 20: Janković D, Pesić M, Marković J, Kanazir S, Marković I, Rakić L, Ruzdijić S. The combination of sulfinosine and 8-Cl-cAMP induces synergistic cell growth inhibition of the human neuroblastoma cell line in vitro. Invest New Drugs. 2006 Jan;24(1):15-25. PubMed PMID: 16379041. |
PubChem Compound | 147569 |
Last Modified | Nov 11 2021 |
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